Cas no 1040047-46-8 (N-(4-Bromothiophen-2-yl)methylcyclopropanamine)

N-(4-Bromothiophen-2-yl)methylcyclopropanamine is a brominated thiophene derivative featuring a cyclopropylamine substituent. This compound is of interest in medicinal and organic chemistry due to its unique structural motif, combining a heterocyclic thiophene core with a cyclopropane ring. The bromine atom at the 4-position enhances its reactivity, making it a versatile intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The cyclopropylamine group may contribute to conformational rigidity, potentially improving binding affinity in bioactive molecules. Its well-defined structure and functional group compatibility make it valuable for synthesizing pharmaceuticals, agrochemicals, or materials. High purity and stability further support its utility in research and development applications.

N-(4-Bromothiophen-2-yl)methylcyclopropanamine structure

1040047-46-8 structure

Product Name:N-(4-Bromothiophen-2-yl)methylcyclopropanamine

CAS No:1040047-46-8

MF:C₈H₁₀BrNS

MW:232.140699863434

CID:5049690

PubChem ID:28833198

Update Time:2025-05-20

N-(4-Bromothiophen-2-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

- N-[(4-bromothiophen-2-yl)methyl]cyclopropanamine
- CS-0266015
- 1040047-46-8
- EN300-169250
- A1-27471
- AKOS002652571
- n-((4-Bromothiophen-2-yl)methyl)cyclopropanamine
- 2-Thiophenemethanamine, 4-bromo-N-cyclopropyl-
- F83402
- N-(4-Bromothiophen-2-yl)methylcyclopropanamine
- Inchi： 1S/C8H10BrNS/c9-6-3-8(11-5-6)4-10-7-1-2-7/h3,5,7,10H,1-2,4H2
- InChI Key： DCBVGWMHDFPDFL-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CNC1CC1

Computed Properties

Exact Mass: 230.97173g/mol
Monoisotopic Mass: 230.97173g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 40.3

N-(4-Bromothiophen-2-yl)methylcyclopropanamine Pricemore >>

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